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Compound of Interest

Compound Name: Lauryl Stearate

Cat. No.: B7821131

For laboratory professionals, including researchers, scientists, and those in drug development,
understanding the proper handling and safety protocols for all chemicals is paramount. This
guide provides essential, immediate safety and logistical information for the handling of Lauryl
Stearate, including operational procedures and disposal plans.

Physicochemical and Toxicity Data

The following table summarizes the key quantitative data for Lauryl Stearate, compiled for
easy reference and comparison.
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Property Value Reference
Molecular Formula C30H6002 [1112]
Molecular Weight 452.80 g/mol [2][3]
Melting Point 41°C [1]

Boiling Point 484.9 £ 13.0 °C at 760 mmHg [1]

Flash Point 255.5+9.7 °C [1]

Density 0.9+0.1g/cm3 [1]

Vapor Pressure

0.0 £ 1.2 mmHg at 25°C

[1]

Water Solubility

Insoluble

[2]

Purity

>99%

[4]115]

Acute Toxicity

Not classified as an acutely

toxic substance.

[2]

Carcinogenicity

No carcinogenic effects have

been reported.

[2]

Mutagenicity

No mutagenic or reproductive

toxic effects reported.

[2]

Sensitization

Not sensitizing.

[2]

Hazard Identification and Personal Protective

Equipment (PPE)

Lauryl Stearate is not classified as a hazardous substance according to Regulation (EC) No.

1272/2008.[2] However, adherence to standard laboratory safety protocols is always

recommended.

o Eye Protection: Safety glasses are recommended to prevent accidental eye contact.[2]

o Hand Protection: While protective gloves are not normally required, they may be used to

avoid prolonged skin contact, especially for individuals with sensitive skin.[2]
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» Respiratory Protection: Under normal conditions of use with adequate ventilation, respiratory
protection is not necessary.[2] In situations where fumes may be generated from heating the
product, or in case of fire, a respirator mask is advised.[2]

o Skin Protection: Standard laboratory clothing is sufficient. In rare working situations requiring
special skin protection, consult with an occupational health and safety expert.[2]

Operational Plan for Safe Handling

A systematic approach to handling Lauryl Stearate in a laboratory setting ensures safety and
efficiency.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

o Store in a cool, dry, and well-ventilated area.[2]

o Keep the container tightly closed when not in use.[2]
2. Handling and Use:

e Observe usual precautions for handling chemicals.[2]
» Avoid contact with eyes and prolonged skin contact.[2]
e Ensure good ventilation in the work area.

e Avoid contact with strong oxidizers.[2]

3. Spill Management:

o For small spills, wipe up with a cloth or other absorbent material and then clean the area with
water.[2]

o For larger spills, first contain the spill with sand or earth, then collect the material for
disposal.[2]
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Note that spills may create a slipping hazard.[2]

4. Disposal:

Lauryl Stearate is not classified as hazardous waste.[2]

Dispose of the chemical and any contaminated materials in accordance with local, state, and
federal regulations.[2]

Typically, it can be sent to a landfill.[2] Avoid discharging into sewers.[2]

Emergency First Aid Procedures

« Inhalation: If fumes from the heated product are inhaled, move the individual to a well-
ventilated area and allow them to rest. If symptoms persist, seek medical attention.[2]

e Eye Contact: In case of contact, rinse the eyes thoroughly with water as a precaution. If
irritation occurs, consult a physician.[2]

o Skin Contact: Wash the affected area with soap and water. If skin irritation develops, seek
medical advice.[2]

« Ingestion: Rinse the mouth with water. Ingestion of large amounts may cause nausea and
vomiting; in such cases, consult a doctor.[2]

Experimental Workflow Visualization

The following diagram illustrates a standard workflow for responding to a chemical spill of
Lauryl Stearate in a laboratory setting.

Caption: Chemical Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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